Cas no 58845-79-7 (3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-)

• Product Name: 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
• CAS No: 58845-79-7
• MF: C₁₉H₃₂O₄
• MW: 324.454986572266
• CID: 340635
• PubChem ID: 71443326
• Update Time: 2025-04-19

3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
• DTXSID70852154
• 58845-79-7
• allo-Protolichesterinic acid
• (2S,3S)-4-methylidene-5-oxo-2-tridecyloxolane-3-carboxylic acid
• CHEBI:144190

• Inchi： 1S/C19H32O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h16-17H,2-14H2,1H3,(H,20,21)/t16-,17-/m0/s1
• InChI Key： WZYZDHVPSZCEEP-IRXDYDNUSA-N
• SMILES： O1C(C(=C)[C@H](C(=O)O)[C@@H]1CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 324.23016
• Monoisotopic Mass: 324.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones